Cas no 256935-85-0 (Methyl 4-amino-2-chloro-5-iodobenzoate)

• Product Name: Methyl 4-amino-2-chloro-5-iodobenzoate
• CAS No: 256935-85-0
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• MDL: MFCD09260863
• CID: 2950867
• PubChem ID: 11839203
• Update Time: 2025-06-08

Methyl 4-amino-2-chloro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-氨基-2-氯-5-碘苯甲酸甲酯
• Methyl 4-amino-2-chloro-5-iodobenzoate
• methyl 4-amino-2-chloro-5-iodo-benzoate
• 2-Chloro-4-amino-5-iodobenzoic acid methyl ester
• 4-Amino-2-chloro-5-iodo-benzoic acid methyl ester
• Benzoic acid, 4-amino-2-chloro-5-iodo-, methyl ester
• methyl4-amino-2-chloro-5-iodobenzoate
• AN-584/43393262
• MFCD09260863
• ACKIVQFMUDRNPN-UHFFFAOYSA-N
• CS-M3489
• Phenol,7-(bromomethyl)-,acetate
• AKOS027252710
• DTXSID401218533
• SCHEMBL144288
• 256935-85-0
• SC5023
• EN300-198573
• AS-54679
• SY167627
• GKA93585

• MDL： MFCD09260863
• Inchi： 1S/C8H7ClINO2/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3H,11H2,1H3
• InChI Key： ACKIVQFMUDRNPN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C(=CC=1N)Cl

Computed Properties

• Exact Mass: 310.92100g/mol
• Monoisotopic Mass: 310.92100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.4

Additional information on Methyl 4-amino-2-chloro-5-iodobenzoate

Methyl 4-amino-2-chloro-5-iodobenzoate (CAS No. 256935-85-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-amino-2-chloro-5-iodobenzoate, identified by its CAS number 256935-85-0, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features—including a methyl ester group, an amino group, a chloro substituent, and an iodine atom—plays a crucial role in the development of novel therapeutic agents. Its molecular architecture not only facilitates diverse chemical transformations but also makes it a valuable building block for synthetic chemists.

The importance of this compound cannot be overstated, especially in the context of modern drug discovery. The presence of both electron-withdrawing and electron-donating groups on its benzene ring enhances its reactivity, making it an ideal candidate for further functionalization. For instance, the amino group can be readily coupled with carboxylic acids via amide bond formation, while the iodine atom serves as a handle for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular frameworks, which are often required for achieving high binding affinity and selectivity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the utility of Methyl 4-amino-2-chloro-5-iodobenzoate in the synthesis of bioactive molecules. One notable area is the development of kinase inhibitors, where such intermediates are frequently employed to introduce specific pharmacophoric elements. For example, studies have demonstrated that derivatives of this compound can be used to design inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The chloro and iodine substituents provide excellent handles for further derivatization, allowing chemists to fine-tune the properties of their drug candidates.

In addition to its role in kinase inhibitor synthesis, Methyl 4-amino-2-chloro-5-iodobenzoate has been explored in the development of antimicrobial agents. The structural motif present in this compound resembles several known antimicrobial scaffolds, suggesting its potential as a precursor for novel antibiotics. Researchers have reported the use of this intermediate to construct analogs with enhanced activity against resistant bacterial strains. The versatility of its functional groups enables modifications that can modulate solubility, permeability, and metabolic stability—key factors in determining a drug's efficacy and safety profile.

The growing interest in Methyl 4-amino-2-chloro-5-iodobenzoate is also reflected in its application as a key precursor in heterocyclic chemistry. Heterocyclic compounds form the backbone of numerous pharmaceuticals due to their diverse biological activities. By incorporating this intermediate into synthetic routes, chemists can efficiently access nitrogen-containing heterocycles such as pyrazoles, triazoles, and pyrimidines. These heterocycles are known for their pharmacological properties and have been successfully incorporated into drugs targeting neurological disorders, infectious diseases, and cancer.

From a synthetic perspective, Methyl 4-amino-2-chloro-5-iodobenzoate offers several advantages that make it indispensable in industrial-scale drug production. Its stability under various reaction conditions allows for scalable synthesis without significant degradation concerns. Moreover, the presence of multiple reactive sites enables sequential functionalization without compromising yield or purity. This characteristic is particularly valuable in multi-step syntheses where maintaining high efficiency across multiple transformations is critical.

The compound's role extends beyond academic research; it has found practical applications in contract research organizations (CROs) and pharmaceutical companies engaged in custom synthesis and library development. The ability to rapidly derivatize Methyl 4-amino-2-chloro-5-iodobenzoate into diverse structures has accelerated the discovery pipeline for new molecular entities (NMEs). High-throughput screening (HTS) campaigns often rely on such intermediates to generate large libraries of compounds for biological testing.

Looking ahead, the future prospects for Methyl 4-amino-2-chloro-5-iodobenzoate appear promising as new methodologies continue to emerge in synthetic chemistry. Advances in catalytic systems and green chemistry principles may further enhance its utility by providing more efficient and environmentally friendly synthetic routes. Additionally, computational chemistry tools are increasingly being employed to predict the reactivity and properties of molecules like this one before experimental validation—a trend that could streamline drug discovery processes significantly.

In conclusion, Methyl 4-amino-2-chloro-5-iodobenzoate (CAS No. 256935-85-0) stands as a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations that are essential for developing novel therapeutics across various disease areas. As research progresses and new methodologies are developed, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery efforts worldwide.